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Compound of Interest

Compound Name: Cholesteryl lignocerate

CAS No.: 73024-96-1

Cat. No.: B1193965

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for in vitro assays involving cholesteryl
lignocerate, a critical very-long-chain cholesteryl ester implicated in the pathology of X-linked

adrenoleukodystrophy (X-ALD). The following sections detail methods for a cholesteryl
lignocerate hydrolysis assay using fibroblast cell lysates and the subsequent quantification of

hydrolysis products by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Cholesteryl lignocerate is an ester formed from cholesterol and lignoceric acid (C24:0), a

very-long-chain saturated fatty acid. In healthy individuals, cholesteryl lignocerate is

metabolized within the lysosomes by the enzyme lysosomal acid lipase. However, in X-ALD, a

genetic disorder caused by mutations in the ABCD1 gene, the accumulation of very-long-chain

fatty acids (VLCFAs), including cholesteryl lignocerate, occurs.[1] This accumulation is a key

pathological hallmark of the disease. In vitro assays that measure the hydrolysis of cholesteryl
lignocerate are therefore crucial tools for studying the pathophysiology of X-ALD, for screening
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potential therapeutic agents that may enhance its clearance, and for evaluating the efficacy of

novel treatments.

The primary challenge in developing in vitro assays for cholesteryl lignocerate is its high

hydrophobicity, which necessitates careful substrate preparation to ensure its availability to the

enzyme in an aqueous assay environment. The protocols outlined below address this

challenge through the use of detergents for substrate solubilization.

Signaling and Metabolic Pathways
The metabolism of cholesteryl lignocerate is intrinsically linked to lysosomal function and

cholesterol homeostasis. The following diagram illustrates the pathway of cholesteryl
lignocerate hydrolysis within the lysosome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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